1-(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-ylcarbonyl)piperidine-4-carboxylic acid

• IUPAC Name: 1-(2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carbonyl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C13H15NO5S/c15-12(14-3-1-8(2-4-14)13(16)17)11-10-9(7-20-11)18-5-6-19-10/h7-8H,1-6H2,(H,16,17)
• InChI Key: YIRDTHLWXGZYPQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C(=O)C2=C3C(=CS2)OCCO3
• Molecular Formula: C13H15NO5S
• Molecular Weight: 297.33 g/mol

Description

Synthesis Analysis

The synthesis of related compounds provides insights into methodologies that might be applicable to our compound of interest. For instance, the synthesis of nitriles of 4-aryl-5-ethoxycarbonyl-2-methylthio-1,4-dihydropyridine-3-carboxylic acid involves methylation processes and one-pot multicomponent synthesis, showcasing techniques that could be relevant for synthesizing complex molecules involving piperidine and dioxin structures (Krauze et al., 2004).

Molecular Structure Analysis

The molecular orientation and solid-state characterization of related compounds, like 2,3-Dihydrothieno[3,4-b][1,4]dioxine-2-carboxylic acid (EDOTacid), have been studied to understand their crystalline structure and hydrogen bonding. EDOTacid forms orthorhombic crystals, which are arranged into hydrogen-bonded dimers, illustrating the importance of hydrogen bonding in the solid-state packing of similar compounds (Subramanian et al., 2019).

Chemical Reactions and Properties

The reactivity of compounds structurally related to the target compound can be illustrated by studies on piperidine derivatives. For example, the synthesis and investigation of the stability of esters of 6′-carbamoylmethylthio-5′-cyano-1′,4′-dihydro-3,4′-bipyridine-3′-carboxylic acids demonstrate the intricate chemical reactions these compounds undergo and their stability under various conditions (Kažoka et al., 2007).

Physical Properties Analysis

The crystal and molecular structure of 4-carboxypiperidinium chloride, a compound related to our chemical of interest, was analyzed using X-ray diffraction and computational methods, providing insights into the conformation and spatial arrangement of molecules, which are crucial for understanding the physical properties of these compounds (Szafran et al., 2007).

Chemical Properties Analysis

Research on the synthesis and antiradical activity of 5-acetyl-2-alkylthio-4-aryl-6-methyl-1,4-dihydropyridine-3-carboxylic acid nitriles, including investigations into their electrochemical oxidation, provides valuable information on the chemical behavior and potential applications of compounds with similar structures (Tirzite et al., 2002).

Scientific Research Applications

C-H Functionalization and Redox-Annulations

Cyclic amines, including piperidine derivatives, undergo redox-annulations with α,β-unsaturated aldehydes and ketones. This process, promoted by carboxylic acid, generates conjugated azomethine ylides followed by electrocyclization, demonstrating a method for synthesizing ring-fused pyrrolines. These compounds can be further oxidized to pyrroles or reduced to pyrrolidines, illustrating the compound's utility in diverse synthetic pathways (Kang et al., 2015).

Cardiovascular Activity and Electrochemical Oxidation

Nitriles of dihydropyridine carboxylic acid, obtained through methylation and one-pot multicomponent synthesis involving piperidine, have been studied for their cardiovascular activity and electrochemical oxidation properties. This research suggests potential applications in developing cardiovascular drugs and understanding their electrochemical properties (Krauze et al., 2004).

Solid-State Characterization of EDOTacid

EDOTacid, a comonomer for polymers, was analyzed for its crystalline solid-state packing and physical properties. Single-crystal X-ray diffraction, electron microscopy, and other techniques were employed to characterize its structure, providing insights into its application in material science, particularly for introducing hydrophilicity into copolymers (Subramanian et al., 2019).

Antiradical Activity of Dihydropyridine Derivatives

The synthesis and antiradical activity of dihydropyridine-3-carboxylic acid nitriles were explored. These compounds, synthesized through alkylation or condensation involving piperidine, showed significant antiradical properties. A specific derivative combining an antioxidant ionol part with a dihydropyridine ring demonstrated the highest activity, indicating its potential in antioxidant applications (Tirzite et al., 2002).

Safety and Hazards

The compound is classified as Acute Tox. 4 Dermal, Acute Tox. 4 Inhalation, Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. Precautionary measures include avoiding skin and eye contact and inhalation of dust. It should be handled in a well-ventilated area.